Cas no 955717-99-4 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide)

• Product name: N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide
• CAS No: 955717-99-4
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• CID: 6361225
• PubChem ID: 16943656

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide
• F2416-0874
• AKOS024647239
• N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-(3-methylphenyl)acetamide
• 955717-99-4
• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(m-tolyl)acetamide

• Inchi： 1S/C25H24N2O2/c1-18-6-5-7-19(14-18)15-24(28)26-23-11-10-20-12-13-27(17-22(20)16-23)25(29)21-8-3-2-4-9-21/h2-11,14,16H,12-13,15,17H2,1H3,(H,26,28)
• InChI Key： HGWCPHXLGQFBLW-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(=O)C1=CC=CC=C1)C2)(=O)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 384.183778013g/mol
• Monoisotopic Mass: 384.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide

Comprehensive Overview of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide (CAS No. 955717-99-4)

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide, with the CAS number 955717-99-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of both benzoyl and 3-methylphenyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for tetrahydroisoquinoline-based compounds has surged due to their potential applications in targeting neurological disorders and metabolic diseases. Researchers are particularly intrigued by the N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide structure, as it offers a promising scaffold for designing novel therapeutic agents. Its CAS no 955717-99-4 is frequently cited in academic papers and patent filings, highlighting its relevance in modern medicinal chemistry.

The compound's molecular structure features a tetrahydroisoquinoline core substituted with a benzoyl group at the 2-position and a 2-(3-methylphenyl)acetamide moiety at the 7-position. This arrangement enhances its binding affinity to specific biological targets, such as enzymes and receptors involved in inflammatory pathways. As a result, 955717-99-4 is often explored in the context of drug design and mechanistic studies.

One of the most frequently asked questions about N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide revolves around its synthetic routes and purification methods. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, given the compound's complex structure. Additionally, its solubility and stability under various physiological conditions are critical factors for its potential use in preclinical studies.

The growing interest in personalized medicine and targeted therapies has further propelled the exploration of CAS no 955717-99-4. Its ability to modulate specific biochemical pathways makes it a candidate for treating conditions like chronic pain and neurodegenerative diseases. Moreover, its structure-activity relationship (SAR) is a hot topic in computational chemistry, where molecular docking and QSAR modeling are employed to predict its interactions with biological targets.

From an industrial perspective, the scalability of synthesizing N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. The compound's patent status and regulatory compliance are also frequently discussed, as they influence its commercial viability.

In summary, 955717-99-4 represents a fascinating intersection of organic chemistry, pharmacology, and biotechnology. Its multifaceted applications and ongoing research underscore its importance in advancing drug discovery. As scientists continue to unravel its potential, N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(3-methylphenyl)acetamide is poised to play a pivotal role in the development of next-generation therapeutics.